Cas no 74400-48-9 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-)

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-, is a nitro-substituted benzoxadiazole derivative with potential applications in organic synthesis and materials science. Its structure features a benzoxadiazole core functionalized with a nitro group at the 7-position and dipropylamino substituents at the 4-position, enhancing its electron-accepting and fluorescence properties. This compound may serve as a key intermediate in the development of dyes, sensors, or optoelectronic materials due to its conjugated π-system and tunable electronic characteristics. The nitro group contributes to its reactivity in reduction or substitution reactions, while the dipropylamino moiety improves solubility in organic solvents. Its well-defined molecular architecture makes it suitable for controlled functionalization in advanced chemical applications.

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- structure

74400-48-9 structure

Product Name:2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-

CAS No:74400-48-9

MF:C₁₂H₁₆N₄O₃

MW:264.280442237854

CID:541106

PubChem ID:3128215

Update Time:2025-06-09

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

- 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
- 4-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-7-amine
- AKOS000605970
- CS-0297771
- DTXSID00389600
- 7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine
- SR-01000402775
- 74400-48-9
- 7-NITRO-N,N-DIPROPYL-2,1,3-BENZOXADIAZOL-4-AMINE
- SR-01000402775-1
- EN300-766935
- SCHEMBL3505281
- EU-0001788
- Oprea1_858961
- Inchi： 1S/C12H16N4O3/c1-3-7-15(8-4-2)9-5-6-10(16(17)18)12-11(9)13-19-14-12/h5-6H,3-4,7-8H2,1-2H3
- InChI Key： GHQUCVFMTTZSKP-UHFFFAOYSA-N
- SMILES： O1N=C2C(=CC=C(C2=N1)N(CCC)CCC)[N+](=O)[O-]

Computed Properties

Exact Mass: 264.12238
Monoisotopic Mass: 264.122
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 88Å²

Experimental Properties

PSA: 85.3

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-766935-0.05g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	0.05g	$900.0	2025-03-21
Enamine	EN300-766935-0.1g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	0.1g	$943.0	2025-03-21
Enamine	EN300-766935-0.25g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	0.25g	$985.0	2025-03-21
Enamine	EN300-766935-0.5g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	0.5g	$1027.0	2025-03-21
Enamine	EN300-766935-1.0g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	1.0g	$1070.0	2025-03-21
Enamine	EN300-766935-2.5g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	2.5g	$2100.0	2025-03-21
Enamine	EN300-766935-5.0g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	5.0g	$3105.0	2025-03-21
Enamine	EN300-766935-10.0g	7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine	74400-48-9	95.0%	10.0g	$4606.0	2025-03-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1368441-50mg	7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine	74400-48-9	98%	50mg	￥22680.00	2024-07-28
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